Cas no 139079-42-8 ((-)-Heraclenol)

• Product Name: (-)-Heraclenol
• CAS No: 139079-42-8
• MF: C₁₆H₁₆O₆
• MW: 304.294645309448
• CID: 1080582
• PubChem ID: 40429858
• Update Time: 2025-04-20

(-)-Heraclenol Chemical and Physical Properties

Names and Identifiers

• (-)-Heraclenol
• [ "" ]
• FOINLJRVEBYARJ-NSHDSACASA-N
• 139079-42-8
• CS-0016077
• HY-N0944
• AKOS040761830
• FS-6892
• E80571
• 9-[(2S)-2,3-dihydroxy-3-methylbutoxy]furo[3,2-g]chromen-7-one
• DA-48559

• Inchi： 1S/C16H16O6/c1-16(2,19)11(17)8-21-15-13-10(5-6-20-13)7-9-3-4-12(18)22-14(9)15/h3-7,11,17,19H,8H2,1-2H3/t11-/m0/s1
• InChI Key： FOINLJRVEBYARJ-NSHDSACASA-N
• SMILES： O(C1C2=C(C=CC(=O)O2)C=C2C=COC=12)C[C@@H](C(C)(C)O)O

Computed Properties

• Exact Mass: 304.09500
• Monoisotopic Mass: 304.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.1A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.386±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 117-118°C
• Boiling Point: 544.3±50.0 °C at 760 mmHg
• Flash Point: 283.0±30.1 °C
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),
• PSA: 93.04000
• LogP: 2.04980
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

(-)-Heraclenol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens
• Natural Products and Extracts Plant Extracts Plant based Decatropis bicolor